Cas no 1261813-05-1 (4-(Difluoromethoxy)-2-iodobenzothiazole)

• Product Name: 4-(Difluoromethoxy)-2-iodobenzothiazole
• CAS No: 1261813-05-1
• MF: C₈H₄F₂INOS
• MW: 327.0897397995
• CID: 4816661
• Update Time: 2025-07-16

4-(Difluoromethoxy)-2-iodobenzothiazole Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethoxy)-2-iodobenzothiazole

• Inchi： 1S/C8H4F2INOS/c9-7(10)13-4-2-1-3-5-6(4)12-8(11)14-5/h1-3,7H
• InChI Key： BUEYHTAHLCFVRD-UHFFFAOYSA-N
• SMILES： IC1=NC2C(=CC=CC=2S1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: 4
• Topological Polar Surface Area: 50.4

Additional information on 4-(Difluoromethoxy)-2-iodobenzothiazole

Introduction to 4-(Difluoromethoxy)-2-iodobenzothiazole (CAS No. 1261813-05-1)

4-(Difluoromethoxy)-2-iodobenzothiazole, identified by the Chemical Abstracts Service Number (CAS No.) 1261813-05-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This benzothiazole derivative features a unique structural motif combining an iodine substituent at the 2-position and a difluoromethoxy group at the 4-position, which imparts distinct chemical and electronic properties. The compound’s molecular structure not only makes it a valuable intermediate in synthetic chemistry but also positions it as a promising candidate for further exploration in drug discovery and development.

The benzothiazole core is a well-documented scaffold in medicinal chemistry, known for its broad spectrum of biological activities. It is frequently incorporated into molecules targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. The presence of an iodine atom at the 2-position of the benzothiazole ring enhances its utility as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of novel heterocyclic compounds with tailored pharmacological properties.

The difluoromethoxy group introduces electron-withdrawing effects through the fluorine atoms, which can modulate the reactivity and binding affinity of the molecule. Fluoro substitution is a common strategy in drug design due to its ability to improve metabolic stability, binding affinity, and oral bioavailability. In particular, the electron-deficient nature of the difluoromethoxy group can influence the electronic distribution across the benzothiazole ring, potentially enhancing interactions with biological targets such as enzymes or receptors.

Recent advancements in synthetic methodologies have highlighted the versatility of 4-(Difluoromethoxy)-2-iodobenzothiazole as a building block. Researchers have leveraged its reactive iodine moiety to develop libraries of substituted benzothiazoles for high-throughput screening (HTS) campaigns. These efforts have led to the identification of several hit compounds with promising preclinical activity against targets relevant to oncology and neurodegenerative diseases. The compound’s ability to serve as a precursor for further derivatization underscores its importance in modern drug discovery pipelines.

In addition to its synthetic utility, 4-(Difluoromethoxy)-2-iodobenzothiazole has been explored in conjunction with emerging technologies such as organometallic catalysis and flow chemistry. These approaches have enabled more efficient and scalable syntheses of complex derivatives, reducing reaction times and improving yields. Such innovations are critical for accelerating the development of novel therapeutics in an era where rapid turnaround times are increasingly demanded by the pharmaceutical industry.

The compound’s potential applications extend beyond traditional small-molecule drug discovery. Its structural features make it amenable to incorporation into biologics and nucleic acid-based therapies. For instance, conjugation with peptides or antisense oligonucleotides could yield novel targeted agents with enhanced specificity and efficacy. Furthermore, its stability under various chemical conditions suggests that it may be suitable for formulation into prodrugs or delivery systems designed for controlled release.

From a computational chemistry perspective, 4-(Difluoromethoxy)-2-iodobenzothiazole has been subjected to detailed quantum mechanical studies to elucidate its electronic structure and reactivity. These studies have provided insights into how modifications at different positions of the benzothiazole ring can influence its interaction with biological targets. Such knowledge is invaluable for rational drug design, allowing chemists to predictively modify structures to optimize pharmacokinetic profiles.

The regulatory landscape also plays a crucial role in determining the commercial viability of compounds like 4-(Difluoromethoxy)-2-iodobenzothiazole. Manufacturers must adhere to stringent guidelines regarding quality control, impurity profiling, and environmental safety. Advances in analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have facilitated rigorous characterization of this compound, ensuring compliance with international standards.

Looking ahead, the future research directions involving 4-(Difluoromethoxy)-2-iodobenzothiazole are likely to focus on expanding its therapeutic applications through interdisciplinary collaborations between chemists, biologists, and clinicians. Novel synthetic routes may be developed to access previously inaccessible derivatives, while computational modeling will continue to guide structure-activity relationship (SAR) studies. The integration of artificial intelligence (AI) tools into drug discovery workflows could further accelerate the identification of optimized analogs based on large datasets generated from experiments involving this compound.

In conclusion,4-(Difluoromethoxy)-2-iodobenzothiazole (CAS No. 1261813-05-1) represents a compelling example of how structural innovation can drive advancements in pharmaceutical science. Its unique combination of reactivity and functionalization potential positions it as a cornerstone material for both academic research and industrial applications. As our understanding of biological systems grows more sophisticated, compounds like this will continue to play an indispensable role in shaping next-generation therapeutics.